Cas no 917-95-3 (Propane,2-methyl-2-nitroso-)

Propane,2-methyl-2-nitroso- structure
Propane,2-methyl-2-nitroso- structure
Product Name:Propane,2-methyl-2-nitroso-
CAS No:917-95-3
MF:C4H9NO
MW:87.1203610897064
CID:810275
PubChem ID:23272
Update Time:2025-04-19

Propane,2-methyl-2-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Propane,2-methyl-2-nitroso-
    • 2-methyl-2-nitrosopropane
    • tert-nitrosobutane
    • 1,1-Dimethyl-1-nitrosoethane
    • 2-methyl-2-nitrosiopropane
    • 2-methyl-2-nitroso-propane dimer
    • 2-Nitroso-2-methylpropane
    • Nitrosoisobutane
    • AKOS004901809
    • tert-C4H9NO
    • Nitroso-tert-butane
    • UNII-JGX6N17V2U
    • 2-MNP
    • NSC-150348
    • TRIMETHYLNITROSOMETHANE
    • NSC 150348
    • Propane, 2-methyl-2-nitroso-, dimer
    • 917-95-3
    • NSC150348
    • 2-NITROSOISOBUTANE
    • 2-methyl-2-nitroso-propane
    • Propane, 2-methyl-2-nitroso-
    • Q4029769
    • DTXSID80878749
    • JGX6N17V2U
    • Inchi: 1S/C4H9NO/c1-4(2,3)5-6/h1-3H3
    • InChI Key: LUQZKEZPFQRRRK-UHFFFAOYSA-N
    • SMILES: O=NC(C)(C)C

Computed Properties

  • Exact Mass: 87.06840
  • Monoisotopic Mass: 87.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 53.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.4
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.86
  • Boiling Point: 67.9°C at 760 mmHg
  • Flash Point: 4°C
  • Refractive Index: 1.406
  • PSA: 29.43000
  • LogP: 1.55130
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